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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B097216

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium zirconium lactate, a salt of lactic acid and zirconium, has been historically explored
for its potential application in antiperspirant formulations. While less common in contemporary
products, which predominantly feature aluminum-based salts, its properties as a cross-linking
agent and its ability to form gels suggest a mechanism of action consistent with sweat duct
occlusion. These notes provide a comprehensive overview of its potential application,
supported by relevant data and standardized testing protocols.

Physicochemical Properties

A clear understanding of the physical and chemical properties of sodium zirconium lactate is
crucial for its effective formulation.
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Property Value Reference
Molecular Formula CisH2sNaOasZr [1]
Molecular Weight 559.56 g/mol [1]
Appearance S.Iightly .hazy, colorless liquid 2]
(in solution)
Solubility in Water 100% [2]
pH (in solution) ~7 [2]
Odor None [2]

Mechanism of Action

The proposed mechanism of action for sodium zirconium lactate as an antiperspirant is

analogous to that of other metal salts used for this purpose. It is predicated on the principle of

forming a temporary, superficial plug within the sweat duct, thereby physically obstructing the

flow of sweat to the skin's surface.

Upon application to the skin and contact with sweat, the sodium zirconium lactate solution is

believed to undergo a change in pH. This shift in pH likely causes the zirconium complexes to

hydrolyze and polymerize, forming a gel-like precipitate. This insoluble metallic hydroxide gel

physically blocks the eccrine sweat duct.
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Figure 1: Proposed mechanism of sweat duct occlusion by sodium zirconium lactate.

Formulation Considerations

While specific formulation examples for modern antiperspirants containing sodium zirconium
lactate are scarce, historical patents suggest its use in stick formulations.[3] Its high water
solubility allows for its incorporation into aqueous-based systems such as roll-ons and gels.

Key considerations for formulation include:

e pH: The formulation's pH should be optimized to ensure the stability of the sodium
zirconium lactate in the product while allowing for effective gel plug formation upon contact
with the skin and sweat.

o Compatibility: Compatibility with other formulation ingredients, such as gelling agents,
emollients, and fragrances, must be assessed to prevent precipitation or degradation of the

active.

o Aesthetics: The final formulation should possess desirable sensory properties, including feel,

residue, and fragrance.

Experimental Protocols

To evaluate the efficacy and safety of an antiperspirant formulation containing sodium
zirconium lactate, standardized experimental protocols should be followed.

Protocol 1: Gravimetric Sweat Reduction Analysis

This protocol is based on the FDA guidelines for testing antiperspirant efficacy and is
considered the gold standard.
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Figure 2: Workflow for gravimetric antiperspirant efficacy testing.

Methodology:

e Subject Selection: Recruit healthy volunteers who meet the inclusion criteria, including a
baseline sweat production of at least 100 mg per axilla in 20 minutes under controlled hot
room conditions (e.g., 100°F £ 2°F and 30-40% relative humidity).
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e Washout Period: Subjects undergo a 17-day washout period where they abstain from all
antiperspirant and deodorant use.

o Baseline Sweat Collection:
o Subjects are placed in a controlled hot room.

o Pre-weighed absorbent pads are placed in each axilla for a specified period (e.g., 20
minutes).

o The pads are re-weighed to determine the baseline sweat output.
e Product Application:

o A standardized amount of the sodium zirconium lactate antiperspirant formulation is
applied to one axilla.

o The contralateral axilla serves as a control (either untreated or treated with a placebo
formulation).

e Post-Treatment Sweat Collection:

o At specified time points after application (e.g., 24 and 48 hours), sweat is collected using
the same gravimetric method as for the baseline.

e Data Analysis:

o The percentage of sweat reduction for each subject is calculated using the following
formula: % Sweat Reduction = (1 - (Treated Axilla Sweat / Control Axilla Sweat)) * 100

o Statistical analysis is performed to determine the significance of the sweat reduction.

Protocol 2: In Vitro Gel Formation Assay

This protocol provides a preliminary assessment of the gel-forming potential of sodium
zirconium lactate under conditions simulating sweat.

Methodology:
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o Prepare Artificial Sweat Solution: Create a solution mimicking the composition of human
sweat (e.g., containing sodium chloride, urea, lactic acid, and bovine serum albumin at
physiological concentrations and pH).

e [ntroduce Sodium Zirconium Lactate: Add a defined concentration of the sodium
zirconium lactate solution to the artificial sweat.

o Monitor Gel Formation: Observe the mixture for the formation of a precipitate or gel over
time.

o Characterize the Gel: If a gel forms, its viscosity and stability can be further characterized
using rheological methods.

Safety and Regulatory Considerations

Historical data from a 1957 study noted "pathological changes" associated with deodorant
preparations containing sodium zirconium lactate, although the details of these changes are
not readily available.[4] Any new formulation containing this ingredient would require rigorous
safety testing, including:

o Dermal Irritation and Sensitization Studies: To assess the potential for skin irritation and
allergic contact dermatitis.

» Toxicological Risk Assessment: To evaluate the systemic toxicity potential.

Regulatory bodies such as the FDA in the United States and the European Commission have
specific guidelines for the approval and labeling of antiperspirant drug products. These
regulations would need to be carefully consulted and adhered to during the development
process.

Conclusion

Sodium zirconium lactate presents an interesting, albeit historically overlooked, candidate for
antiperspirant applications. Its ability to form gels in a manner consistent with the established
mechanism of action of metal-based antiperspirants is a key attribute. However, the lack of
modern efficacy and comprehensive safety data necessitates thorough investigation through
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standardized protocols as outlined in these notes. Future research should focus on optimizing
formulations to maximize efficacy while ensuring a favorable safety profile for the consumer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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